Cas no 929-59-9 (Bis-NH2-PEG2)

Bis-NH2-PEG2 structure
Bis-NH2-PEG2 structure
Product Name:Bis-NH2-PEG2
CAS No:929-59-9
MF:C6H16N2O2
MW:148.203441619873
MDL:MFCD00040474
CID:40277
PubChem ID:70248
Update Time:2025-10-05

Bis-NH2-PEG2 Chemical and Physical Properties

Names and Identifiers

    • 3,6-dioxaoctamethylenediamine
    • 1,8-Diaminotriethyleneglycol
    • 2,2'-(Ethylenedioxy)bis(ethylamine)
    • 1,2-Bis(2-aminoethoxy)ethane
    • 1,8-diamino-3,6-dioxa-octane
    • 1,8-Diamino-3,6-dioxaoctane
    • 3,6-dioxa-1,8-octanediamine
    • DA-10
    • EDR-148
    • Jeffamine EDR-148
    • Jeffamine(R) EDR-176
    • Jeffamine? EDR-176
    • TRIETHYLENEGLYCOLDIAMINE
    • Ethylene Glycol Bis(2-aminoethyl) Ether
    • Amino-PEG2-Amine
    • 2,2'-[ethane-1,2-diylbis(oxy)]diethanamine
    • 2,2'-(Ethane-1,2-diylbis(oxy))diethanamine
    • Ethanamine, 2,2'-[1,2-ethanediylbis(oxy)]bis-
    • 3,6-Dioxaoctane-1,8-diamine
    • Bis-NH2-PEG2
    • 2-[2-(2-Aminoethoxy)ethoxy]ethanamine
    • R41ZT4UF34
    • 2-[2-(2-aminoethoxy)ethoxy]ethan-1-amine
    • IWBOPFCKHIJFMS-UHFFFAOYSA-N
    • 2-[2
    • 2,2′-[1,2-Ethanediylbis(oxy)]bis[ethanamine] (ACI)
    • Ethylamine, 2,2′-(ethylenedioxy)bis- (6CI, 7CI, 8CI)
    • 1,10-Diaza-4,7-dioxadecane
    • 1,8-Diamine-3,6-dioxaoctane
    • 2,2-(Ethylenedioxy)diethylamine
    • 2,2′-(Ethan-1,2-diylbis(oxy))bis(ethan-1-amine)
    • 2,2′-(Ethan-1,2-diylbis(oxy))diethanamine
    • 2,2′-(Ethane-1,2-diylbis(oxy))bis(ethan-1-amine)
    • 2,2′-(Ethane-1,2-diylbis(oxy))diethanamine
    • 2,2′-(Ethylenedioxy)bis(ethylamine)
    • 2,2′-(Ethylenedioxy)bisethylenediamine
    • 2,2′-(Ethylenedioxy)diethylamine
    • 2-(2-(2-Aminoethoxy)ethoxy)ethanamine
    • 2-[2-(2-Aminoethoxy)ethoxy]ethylamine
    • DA 10
    • Daitocurar J 5030
    • EDR 148
    • Epic 91B
    • Jeffamine 148
    • Jeffamine EDR 148
    • NSC 28972
    • O,O′-Bis(2-aminoethyl)-1,2-ethanediol
    • O,O′-Bis(2-aminoethyl)ethylene glycol
    • XTJ 504
    • MDL： MFCD00040474
    • Inchi： 1S/C6H16N2O2/c7-1-3-9-5-6-10-4-2-8/h1-8H2
    • InChI Key： IWBOPFCKHIJFMS-UHFFFAOYSA-N
    • SMILES： O(CCN)CCOCCN
    • BRN： 1739187

Computed Properties

  • Exact Mass: 148.12100
  • Monoisotopic Mass: 148.121177757 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 7
  • Complexity: 53.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5
  • Surface Charge: 0
  • XLogP3: -2
  • Molecular Weight: 148.20

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.015 g/mL at 25 °C(lit.)
  • Boiling Point: 105-109 °C/6 mmHg(lit.)
  • Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
  • Refractive Index: n20/D 1.461(lit.)
    n20/D 1.461
  • Water Partition Coefficient: Soluble in 0.4 parts water.
  • PSA: 70.50000
  • LogP: 0.33760
  • Solubility: Not determined
  • Sensitiveness: Hygroscopic

Bis-NH2-PEG2 Security Information

  • Symbol: GHS05 GHS07 GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302-H314-H317-H334
  • Warning Statement： P261-P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 2735 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 22-34-42/43
  • Safety Instruction： S23-S26-S36/37/39-S45
  • FLUKA BRAND F CODES：34
  • Hazardous Material Identification： C
  • Risk Phrases：R22; R34; R42/43
  • Packing Group：III
  • Safety Term：8
  • HazardClass：8
  • PackingGroup：II
  • TSCA：Yes

Bis-NH2-PEG2 Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Bis-NH2-PEG2 Production Method

Production Method 1

59086-77-0 59086-77-0
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  rt
Reference
Method for preparing tert-butyl 2-(2-(2-aminoethoxy)ethoxy)ethyl carbamate
, China, , ,

Production Method 2

929-59-9 929-59-9
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Potassium cyanide ,  Nickel dichloride ,  Silver nitrate Solvents: Water ;  2 min, rt
1.2 rt; 2 - 3 h, rt
Reference
New bimetallic dicyanidoargentate(I)-based coordination compounds: Synthesis, characterization, biological activities and DNA-BSA binding affinities
Korkmaz, Nesrin; Aydin, Ali; Karadag, Ahmet; Yanar, Yusuf; Maasoglu, Yelis; et al, Spectrochimica Acta, 2017, 173, 1007-1022

Production Method 3

112-27-6 112-27-6
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Zinc oxide (ZnO) ,  Alumina ,  Nickel Solvents: Water ;  5 MPa, 185 °C
Reference
Preparation of 1,8-diamino-3,6-dioxaoctane by hydroamination of triethylene glycol
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Production Method 4

112-27-6 112-27-6
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia
Reference
Process for synthesis of a mixture of N,N,N',N'-tetramethyl-1,6-hexanediamine and N,N,N',N'-tetramethyldiamino ethers
, France, , ,

Production Method 5

7440-44-0 7440-44-0
929-59-9 929-59-9
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  5 min; 3 h, 80 °C
1.2 Reagents: Thionyl chloride Solvents: Tetrahydrofuran ;  24 h, 80 °C
1.3 Reagents: Pyridine Solvents: Dimethyl sulfoxide ;  12 h, cooled
Reference
Surface Chemistry Dependent "Switch" Regulates the Trafficking and Therapeutic Performance of Drug-Loaded Carbon Nanotubes
Das, Manasmita; Singh, Raman Preet; Datir, Satyajit R.; Jain, Sanyog, Bioconjugate Chemistry, 2013, 24(4), 626-639

Production Method 6

929-59-9 929-59-9
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole ,  2-Propenoic acid, 1,1-dimethylethyl ester, polymer with 1-(chloromethyl)-4-ethen… Solvents: Dimethylformamide ;  1 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ;  20 h, rt
1.3 Solvents: Dimethylformamide ,  Water ;  1 h, rt; 3 h, rt; 12 h, rt
1.4 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ,  Water ;  24 h, rt
Reference
64Cu Core-Labeled Nanoparticles with High Specific Activity via Metal-Free Click Chemistry
Zeng, Dexing; Lee, Nam S.; Liu, Yongjian; Zhou, Dong; Dence, Carmen S.; et al, ACS Nano, 2012, 6(6), 5209-5219

Production Method 7

929-59-9 929-59-9
79-06-1 79-06-1
929-59-9 929-59-9
Reaction Conditions
1.1 Solvents: Water ;  15 min, 80 °C
Reference
Supramolecular Complexing of Membrane Siglec CD22 Mediated by a Polyvalent Heterobifunctional Ligand that Templates on IgM
Cui, Lina; Kitov, Pavel I.; Completo, Gladys C.; Paulson, James C.; Bundle, David R., Bioconjugate Chemistry, 2011, 22(4), 546-550

Production Method 8

3386-87-6 3386-87-6
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Potassium methoxide ,  Hydrogen Catalysts: Octanedinitrile ,  OFT 60 Solvents: Methanol
Reference
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Production Method 9

59559-06-7 59559-06-7
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
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Gansow, Otto A.; Kausar, A. Rashid; Triplett, Kelly B., Journal of Heterocyclic Chemistry, 1981, 18(2), 297-302

Production Method 10

929-59-9 929-59-9
21442-01-3 21442-01-3
100424-71-3 100424-71-3
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dimethylformamide ,  Water ;  15 min, pH 9.01, 0 °C; 15 min, 0 °C; 0 °C → rt; 2 h, rt
Reference
MetAP2 inhibitors and methods of treating obesity
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Production Method 11

112-26-5 112-26-5
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Sodium azide
Reference
Doubly and triply bridged polyoxapolyazaheterophanes derived from 2,4,6-trichloro-s-triazine
Anelli, Pier Lucio; Lunazzi, Ludovico; Montanari, Fernando; Quici, Silvio, Journal of Organic Chemistry, 1984, 49(22), 4197-203

Production Method 12

109-85-3 109-85-3
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
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Production Method 13

112-26-5 112-26-5
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Water ;  15 h, 98 °C
1.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 16 h, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ;  12 h, rt
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Production Method 14

31255-11-5 31255-11-5
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  2 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux; reflux → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, rt
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Production Method 15

31255-11-5 31255-11-5
929-59-9 929-59-9
Reaction Conditions
Reference
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Production Method 16

19249-03-7 19249-03-7
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane ,  Water
1.2 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane ,  Water
Reference
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Bradshaw, Jerald S.; Koyama, Hiroyuki; Dalley, N. Kent; Izatt, Reed M.; Biernat, Jan F.; et al, Journal of Heterocyclic Chemistry, 1987, 24(4), 1077-83

Production Method 17

929-59-9 929-59-9
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Dicyclohexylcarbodiimide ,  Graphene (oxide) Solvents: Dimethylacetamide ;  48 h, rt
Reference
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Zadeh, M. M. A.; Rostami, E.; Farhadi, A., Russian Journal of Organic Chemistry, 2022, 58(10), 1487-1497

Production Method 18

59559-06-7 59559-06-7
929-59-9 929-59-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  3 - 4 h, rt
Reference
modification of exenatide as GLP-1 receptor agonist for treatment and prevention of glycometabolism related disease
, China, , ,

Bis-NH2-PEG2 Raw materials

Bis-NH2-PEG2 Preparation Products

Bis-NH2-PEG2 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:929-59-9)Bis-NH2-PEG2
Order Number:A1205761
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:42
Price ($):268.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:929-59-9)1,8-Diamino-3,6-dioxaoctane
Order Number:sfd16824
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Amadis Chemical Company Limited
(CAS:929-59-9)Bis-NH2-PEG2
A1205761
Purity:99%
Quantity:500g
Price ($):268.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:929-59-9)1,8-Diamino-3,6-dioxaoctane
sfd16824
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email